Synthesis of three-component Cu2O/ZnO/Ag nanocrystal heterogeneous photocatalysts with high reactivity and stability for dye reduction†
Journal of Materials Chemistry A Pub Date: 2023-10-17 DOI: 10.1039/D3TA05424A
Abstract
Semiconductor nanocrystals are widely used as photocatalysts for the degradation of organic dye molecules due to their strong electron transfer ability and high catalytic reactivity. However, as a photocatalyst with excellent performance, semiconductor nanocrystals still have some disadvantages, such as aggregation, photocorrosion during the reactions, and loss during recycling that need to be addressed. In response to these problems, it is necessary to improve the using efficiency of “active charges” of the photocatalysts and their stability in the recycling process, which can be achieved by transferring the unreacted “active charges” to other active materials and fixing the photocatalysts in the polymer matrix. Here, we designed nanocrystals with three components, Cu2O–ZnO–AgNC (silver nanocube), as photocatalysts with high stability and high reactivity for the degradation of Congo red molecules under irradiation in the visible light range. The high reactivity of Cu2O–ZnO–AgNC as a photocatalyst can be attributed to the generation of “active charges”, hot electrons from AgNC, and excited electron–hole pairs from Cu2O under visible light irradiation. Moreover, the photocorrosion of Cu2O can be suppressed by transferring the unreacted “active charges” to ZnO and the photocatalytic performance can be further improved. These results enable the design and synthesis of catalysts or photocatalysts with high catalytic performance for various reduction reactions.
Recommended Literature
- [1] Recent progress in the electron paramagnetic resonance study of polymers
- [2] A high-throughput metabolomic approach to explore the regulatory effect of mangiferin on metabolic network disturbances of hyperlipidemia rats†
- [3] Probing the excited-state chemical shifts and exchange parameters by nitrogen-decoupled amide proton chemical exchange saturation transfer (HNdec-CEST)†
- [4] Front cover
- [5] Two-dimensional atom ellipsoid model for analysing He–Li2[(A)1Σu+] rotational collisions with multiple impacts
- [6] Single transition metal atom embedded antimonene monolayers as efficient trifunctional electrocatalysts for the HER, OER and ORR: a density functional theory study†
- [7] Hydrogels formed from Fmoc amino acids†
- [8] Sterols in human milk during lactation: bioaccessibility and estimated intakes†
- [9] Dynamics of water and template molecules in the interlayer space of a layered aluminophosphate. Experimental inelastic neutron scattering spectra and molecular dynamics simulated spectra
- [10] Stoichiometric reactions of methylparathion with a palladium aryl oxime metallacycle
